molecular formula C14H22N4O B8596147 3-{[3-(Diethylamino)propyl]amino}-1H-indazol-5-OL CAS No. 89443-50-5

3-{[3-(Diethylamino)propyl]amino}-1H-indazol-5-OL

Cat. No.: B8596147
CAS No.: 89443-50-5
M. Wt: 262.35 g/mol
InChI Key: FHCUFLWCIPNIJP-UHFFFAOYSA-N
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Description

3-{[3-(Diethylamino)propyl]amino}-1H-indazol-5-OL is a useful research compound. Its molecular formula is C14H22N4O and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

89443-50-5

Molecular Formula

C14H22N4O

Molecular Weight

262.35 g/mol

IUPAC Name

3-[3-(diethylamino)propylamino]-1H-indazol-5-ol

InChI

InChI=1S/C14H22N4O/c1-3-18(4-2)9-5-8-15-14-12-10-11(19)6-7-13(12)16-17-14/h6-7,10,19H,3-5,8-9H2,1-2H3,(H2,15,16,17)

InChI Key

FHCUFLWCIPNIJP-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCCNC1=NNC2=C1C=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4.3 g of 95% sulfuric acid was added 9.25 g of the 3-(3-diethylaminopropylamino)indazole, and the mixture was stirred for 3 hours at 80° C. To the mixture was added 13 ml of water, and the pH of the mixture was adjusted to 14 with potassium hydroxide. The mixture was washed twice with 20 ml of chloroform, and water was removed under reduced pressure. To the residue thus obtained were added 12.5 g of potassium hydroxide and 0.6 ml of water, and the mixture was stirred for 8 hours at 250° C. After cooling, to the mixture was added hydrochloric acid to separate crystals. Then the crystals were obtained by filtration and dried to give 4.39 g of 3-(3-diethylaminopropylamino)-5-hydroxyindazole having the following analytical values in a yield of 40%.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
9.25 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
12.5 g
Type
reactant
Reaction Step Three
Name
Quantity
0.6 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
13 mL
Type
solvent
Reaction Step Five

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